5-[2-(aminocarbonyl)phenyl]-N-ethylthiophene-2-carboxamide

• IUPAC Name: 5-(2-carbamoylphenyl)-N-ethylthiophene-2-carboxamide
• InChI: InChI=1S/C14H14N2O2S/c1-2-16-14(18)12-8-7-11(19-12)9-5-3-4-6-10(9)13(15)17/h3-8H,2H2,1H3,(H2,15,17)(H,16,18)
• InChI Key: GPFYZVGEJOJLGV-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=C(S1)C2=CC=CC=C2C(=O)N
• Molecular Formula: C14H14N2O2S
• Molecular Weight: 274.34 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to 5-[2-(aminocarbonyl)phenyl]-N-ethylthiophene-2-carboxamide often involves multistep chemical reactions, starting from basic thiophene derivatives. For instance, the synthesis of ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate, which shares a similar synthetic pathway, was achieved through the reaction of ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate and phenylhydrazine hydrochloride, followed by NMR, mass spectral analysis, and X-ray diffraction studies for characterization (Achutha et al., 2017).

Molecular Structure Analysis

The molecular structure of compounds similar to 5-[2-(aminocarbonyl)phenyl]-N-ethylthiophene-2-carboxamide is typically confirmed using single-crystal X-ray diffraction, which provides detailed insights into the arrangement of atoms and the geometric configuration. This analysis helps in understanding the compound's stability and reactivity through features like intramolecular hydrogen bonds and π-π interactions (Achutha et al., 2017).

Chemical Reactions and Properties

Chemical reactions involving compounds like 5-[2-(aminocarbonyl)phenyl]-N-ethylthiophene-2-carboxamide often include interactions with various reagents to introduce or modify functional groups, impacting the compound's chemical properties and potential applications. For example, the interaction with nitrothiophenes and amines leads to the formation of compounds with radiosensitizing and cytotoxic activities (Threadgill et al., 1991).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if this compound is intended to be used as a drug, its mechanism of action would depend on its interactions with biological targets in the body.